Cas no 1354487-46-9 (Methyl (2S,4S)-4-4-(Ethoxycarbonyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride)

• Product Name: Methyl (2S,4S)-4-4-(Ethoxycarbonyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride
• CAS No: 1354487-46-9
• MF: C₁₅H₂₀ClNO₅
• MW: 329.776003837585
• CID: 4696164
• Update Time: 2025-10-31

Methyl (2S,4S)-4-4-(Ethoxycarbonyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (2S,4R)-4-(4-ethoxycarbonylphenoxy)pyrrolidine-2-carboxylate;hydrochloride
• Methyl (2S,4S)-4-4-(Ethoxycarbonyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride

• Inchi： 1S/C15H19NO5.ClH/c1-3-20-14(17)10-4-6-11(7-5-10)21-12-8-13(16-9-12)15(18)19-2;/h4-7,12-13,16H,3,8-9H2,1-2H3;1H/t12-,13+;/m1./s1
• InChI Key： ABDLBEZUYRXTCO-KZCZEQIWSA-N
• SMILES： Cl.O(C1C=CC(C(=O)OCC)=CC=1)[C@H]1CN[C@H](C(=O)OC)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 365
• Topological Polar Surface Area: 73.9

Additional information on Methyl (2S,4S)-4-4-(Ethoxycarbonyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride

Methyl (2S,4S)-4-4-(Ethoxycarbonyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride: An Overview

Methyl (2S,4S)-4-4-(Ethoxycarbonyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride (CAS No. 1354487-46-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a chiral derivative of pyrrolidine, characterized by its unique structural features and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug development.

The molecular structure of Methyl (2S,4S)-4-4-(Ethoxycarbonyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride consists of a pyrrolidine ring substituted with an ethoxycarbonyl group and a phenoxy moiety. The presence of these functional groups imparts specific chemical properties and biological activities to the compound. The ethoxycarbonyl group is known for its ester functionality, which can be hydrolyzed under certain conditions to form the corresponding carboxylic acid. The phenoxy group, on the other hand, contributes to the compound's lipophilicity and can influence its binding affinity to various biological targets.

Recent studies have highlighted the potential therapeutic applications of Methyl (2S,4S)-4-4-(Ethoxycarbonyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride in several areas of medicine. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as a novel anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's neuroprotective effects. Preclinical studies have demonstrated that Methyl (2S,4S)-4-4-(Ethoxycarbonyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride can protect neuronal cells from oxidative stress and apoptosis. This property makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind its neuroprotective effects is thought to involve the modulation of intracellular signaling pathways and the reduction of oxidative damage.

In addition to its anti-inflammatory and neuroprotective properties, Methyl (2S,4S)-4-4-(Ethoxycarbonyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride has also been investigated for its antiviral activity. Studies have shown that it can inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus. The antiviral mechanism is believed to involve the interference with viral entry or replication processes within host cells.

The pharmacokinetic profile of Methyl (2S,4S)-4-4-(Ethoxycarbonyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride has been studied extensively to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable half-life, which are important factors for drug development. However, further research is needed to optimize its pharmacokinetic properties for clinical use.

From a synthetic chemistry perspective, Methyl (2S,4S)-4-4-(Ethoxycarbonyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride can be prepared through a series of well-defined chemical reactions. The synthesis typically involves the formation of the pyrrolidine ring followed by functionalization with the ethoxycarbonyl and phenoxy groups. The chiral nature of the compound requires careful control over stereochemistry during synthesis to ensure the desired enantiomeric purity.

Despite its promising properties, Methyl (2S,4S)-4-4-(Ethoxycarbonyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride is still in the early stages of development as a therapeutic agent. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, more extensive studies are required to fully assess its potential as a new drug candidate.

In conclusion, Methyl (2S,4S)-4-4-(Ethoxycarbonyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride (CAS No. 1354487-46-9) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique molecular structure and diverse biological activities make it a promising candidate for various therapeutic applications. Continued research and development will likely uncover new insights into its mechanisms of action and potential clinical uses.